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Introduction
Thiencarbazone-methyl is a selective, systemic herbicide belonging to the sulfonyl-amino-

carbonyl-triazolinone (SACT) chemical class.[1][2][3] It is effective for the pre-emergence and

post-emergence control of a broad spectrum of grass and broadleaf weeds in various crops,

primarily corn and wheat.[1][2][4][5] Thiencarbazone-methyl is absorbed through both the

roots and leaves of target plants, providing residual soil activity and foliar control.[3][4][5][6] Its

mode of action and flexible application timing make it a valuable tool in integrated weed

management and resistance management programs.[4]

Mechanism of Action
Thiencarbazone-methyl functions by inhibiting the acetolactate synthase (ALS) enzyme (EC

2.2.1.6), also known as acetohydroxyacid synthase (AHAS).[1][2] This enzyme is pivotal in the

biosynthesis pathway of branched-chain amino acids: valine, leucine, and isoleucine.[4][7] As

these amino acids are essential building blocks for protein synthesis, the inhibition of the ALS

enzyme halts cell division and plant growth, leading to the eventual death of susceptible

weeds. Symptoms in susceptible plants, such as chlorosis, stunting, and necrosis, typically

appear several days after application.[5] Animals do not possess the ALS enzyme, contributing

to the low mammalian toxicity of this class of herbicides.
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Figure 1. Simplified signaling pathway of Thiencarbazone-methyl.

Formulation and Application Parameters
Thiencarbazone-methyl is typically available in formulations such as water-dispersible

granules (WG), suspension concentrates (SC), or as part of a pre-packaged mixture with other

active ingredients.[8] For use in corn, it is almost always combined with a crop safener, such as

cyprosulfamide, which enhances crop tolerance by promoting the metabolism of the herbicide

in the crop plant.[1][2]

Table 1: Recommended Pre-emergence Application Rates
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Crop
Active Ingredient
(a.i.) Rate

Notes Citations

Corn 22 - 45 g a.i./ha

Rate is dependent on

soil type, organic

matter, and target

weed spectrum. The

maximum seasonal

dose is 45 g a.i./ha.

[1][2]

Corn Up to 37 g a.i./ha

Recommended rate

for a single soil-

applied application.

[3]

Corn 30 g a.i./ha

Rate used in a pre-

packaged mixture with

Isoxaflutole (80 g

a.i./ha).

[9]

Turf & Ornamentals
~45 g a.i./ha (0.04

lbs/acre)

Maximum seasonal

use rate.
[5]

Tank Mixtures

To broaden the weed control spectrum, thiencarbazone-methyl is frequently used in

combination with other herbicides. For pre-emergence applications in corn, the primary tank-

mix partner is isoxaflutole.[1][2]

Table 2: Common Tank Mix Partners for Pre-emergence Application in Corn
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Tank Mix Partner Herbicide Group Primary Target

Isoxaflutole Group 27 (HPPD Inhibitor) Broadleaf weeds and grasses

Atrazine
Group 5 (Photosystem II

Inhibitor)

Broadleaf weeds and some

grasses

S-metolachlor
Group 15 (Long-chain fatty

acid inhibitor)

Annual grasses and small-

seeded broadleaf weeds

Flufenacet
Group 15 (Long-chain fatty

acid inhibitor)

Grasses and some broadleaf

weeds

Weed Control Efficacy
Thiencarbazone-methyl, particularly when combined with isoxaflutole, provides effective pre-

emergence control of many problematic annual grass and broadleaf weeds. Efficacy can be

influenced by factors such as soil moisture, with adequate rainfall (or irrigation) within 7-14

days of application being crucial for activation and optimal performance.[8][10]

Table 3: Efficacy of a Thiencarbazone-methyl + Isoxaflutole Program on Key Weed Species

Data derived from field studies evaluating a pre-packaged mixture of thiencarbazone-methyl
(30 g/ha) + isoxaflutole (80 g/ha) applied pre-emergence in corn.

Weed Species Common Name
% Control (4 Weeks
After Planting)

% Control (8 Weeks
After Planting)

Sorghum halepense Johnsongrass 87 - 95% 74 - 76%

Amaranthus palmeri Palmer amaranth 87 - 95% >90% (with Atrazine)

Abutilon theophrasti Velvetleaf 87 - 95% >90% (with Atrazine)

Ipomoea hederacea Ivyleaf Morningglory 87 - 95% >90% (with Atrazine)

Urochloa platyphylla Broadleaf Signalgrass 86 - 95% 86 - 90%

Source: Adapted from Stephenson et al., 2012.[9]
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Experimental Protocols
The following section outlines a standard protocol for conducting a field trial to evaluate the

pre-emergence efficacy of a thiencarbazone-methyl formulation.

4.1. Experimental Design

Layout: Employ a randomized complete block design (RCBD) with a minimum of three to

four replications to account for field variability.[1][11]

Plot Size: Establish appropriate plot sizes (e.g., 3m x 10m) to allow for accurate application

and assessment while minimizing edge effects.

Treatments: Include an untreated control for comparison. Treatment variables may include

different rates of thiencarbazone-methyl, tank-mix combinations, and competitive

standards.

4.2. Site Preparation and Application

Tillage: Prepare the experimental site with conventional tillage to ensure a uniform seedbed

free of existing vegetation.

Application Timing: Apply herbicides pre-emergence, which can be done pre-plant

incorporated (up to 7 days before planting) or pre-plant surface/pre-emergence to the crop

and weeds.[8][10]

Equipment: Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)

equipped with appropriate nozzles to deliver a consistent spray volume (e.g., 150-200 L/ha).

[1]

Incorporation: If the protocol requires, incorporate the herbicide into the top 2.5-5 cm of soil

using appropriate equipment.[10] For surface applications, note that efficacy is dependent on

subsequent rainfall for soil incorporation.[8][10]

4.3. Data Collection and Evaluation

Weed Control: Visually assess weed control at specified intervals (e.g., 14, 28, and 56 days

after treatment). Rate efficacy on a scale of 0% (no effect) to 100% (complete weed death)
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for each species present, relative to the untreated control plots.[1]

Crop Tolerance: Visually assess crop injury (e.g., stunting, chlorosis) at the same intervals on

a 0% (no injury) to 100% (crop death) scale.

Weed Density and Biomass: For more quantitative data, count weed density in designated

quadrats within each plot. At a key time point, collect above-ground weed biomass from

these quadrats, dry to a constant weight, and record.

Yield: At crop maturity, harvest the center rows of each plot to determine crop yield.
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Figure 2. General workflow for a pre-emergence herbicide field trial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b109839?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Factors

Recommended Program

Goal:
Pre-emergence Weed

Control in Corn
Primary Weed Target?

TCM + Group 15 Herbicide
(e.g., S-metolachlor)Mainly Grasses

TCM + Atrazine
or

TCM + Isoxaflutole

Mainly Broadleaves

TCM + Isoxaflutole
+/- Atrazine

Mixed Grass &
Broadleaf Pressure

Click to download full resolution via product page

Figure 3. Logic for selecting a Thiencarbazone-methyl tank mix program.

Safety Precautions
When handling and applying thiencarbazone-methyl formulations, appropriate personal

protective equipment (PPE) must be worn.[6] This includes, but is not limited to:

Long-sleeved shirt and long pants

Chemical-resistant gloves (e.g., neoprene, nitrile)[12]

Socks and chemical-resistant footwear

Protective eyewear (goggles or face shield)[12]

Always consult the specific product label and Safety Data Sheet (SDS) for detailed handling

instructions, restrictions, and emergency procedures.[8] Ensure application equipment is

properly cleaned and calibrated before use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b109839?utm_src=pdf-body-img
https://www.benchchem.com/product/b109839?utm_src=pdf-body
https://www.benchchem.com/product/b109839?utm_src=pdf-body
https://www.solutionsstores.com/thiencarbazone
https://www.barber.k-state.edu/crops-livestock/2023%20Chemical%20Weed%20Control%20Guide.pdf
https://www.barber.k-state.edu/crops-livestock/2023%20Chemical%20Weed%20Control%20Guide.pdf
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=397446668
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. files01.core.ac.uk [files01.core.ac.uk]

2. researchgate.net [researchgate.net]

3. ncwss.org [ncwss.org]

4. chemicalwarehouse.com [chemicalwarehouse.com]

5. datcp.wi.gov [datcp.wi.gov]

6. solutionsstores.com [solutionsstores.com]

7. Mutations in the acetolactate synthase (ALS) enzyme affect shattercane (Sorghum
bicolor) response to ALS-inhibiting herbicides - PMC [pmc.ncbi.nlm.nih.gov]

8. pr-rp.hc-sc.gc.ca [pr-rp.hc-sc.gc.ca]

9. researchgate.net [researchgate.net]

10. pr-rp.hc-sc.gc.ca [pr-rp.hc-sc.gc.ca]

11. dergipark.org.tr [dergipark.org.tr]

12. barber.k-state.edu [barber.k-state.edu]

To cite this document: BenchChem. [Application Notes and Protocols: Thiencarbazone-
methyl for Pre-emergence Weed Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109839#thiencarbazone-methyl-formulation-for-pre-
emergence-weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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